molecular formula C6H11NO2 B8744457 Ethyl 3-iminobutanoate CAS No. 29214-65-1

Ethyl 3-iminobutanoate

Cat. No.: B8744457
CAS No.: 29214-65-1
M. Wt: 129.16 g/mol
InChI Key: MBWLFLMQDIFCEN-UHFFFAOYSA-N
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Description

Ethyl 3-iminobutanoate is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

29214-65-1

Molecular Formula

C6H11NO2

Molecular Weight

129.16 g/mol

IUPAC Name

ethyl 3-iminobutanoate

InChI

InChI=1S/C6H11NO2/c1-3-9-6(8)4-5(2)7/h7H,3-4H2,1-2H3

InChI Key

MBWLFLMQDIFCEN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl acetoacetate (50 g, 385 mmol, 1.0 eq) in 25% aqueous ammonia (300 mL) was stirred at room temperature for 1 h then extracted with EtOAc (2×300 mL). The combined organic layers were dried over Na2SO4 and the solvent was removed under reduced pressure to give ethyl 3-iminobutanoate (42 g, 85%) as a yellow oil, which was used directly in the next step.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One

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